Cas no 181141-39-9 (tert-butyl N-[(3S,5R)-5-methylpyrrolidin-3-yl]carbamate)
181141-39-9 structure
Product Name:tert-butyl N-[(3S,5R)-5-methylpyrrolidin-3-yl]carbamate
CAS No:181141-39-9
MF:C10H20N2O2
MW:200.278002738953
MDL:MFCD24368655
CID:1023533
PubChem ID:45091949
Update Time:2024-11-01
tert-butyl N-[(3S,5R)-5-methylpyrrolidin-3-yl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, (5-methyl-3-pyrrolidinyl)-, 1,1-dimethylethyl ester, (3S-cis)-
- (3S,5R)-(5-Methyl-pyrrolidin-3-yl)-carbamic acid tert-butyl ester
- tert-butyl ((3S,5R)-5-methylpyrrolidin-3-yl)carbamate
- 8707AH
- NE64574
- rel-tert-Butyl ((3R,5S)-5-methylpyrrolidin-3-yl)carbamate
- TERT-BUTYL N-[(3S,5R)-5-METHYLPYRROLIDIN-3-YL]CARBAMATE
- DB-251581
- (3S,5R)-(5-Methyl-pyrrolidin-3-yl)-carbamic acid t-butyl ester
- 1428540-34-4
- 2-Methyl-2-propanyl [(3S,5R)-5-methyl-3-pyrrolidinyl]carbamate
- CS-0055807
- (3S,5R)-3-(Boc-amino)-5-methylpyrrolidine
- 181141-39-9
- AKOS027400974
- cis-3-(Boc-amino)-5-methyl-pyrrolidine
- D83376
- rel-tert-Butyl((3R,5S)-5-methylpyrrolidin-3-yl)carbamate
- MFCD24368655
- BS-15645
- tert-butyl N-[(3S,5R)-5-methylpyrrolidin-3-yl]carbamate
-
- MDL: MFCD24368655
- Inchi: 1S/C10H20N2O2/c1-7-5-8(6-11-7)12-9(13)14-10(2,3)4/h7-8,11H,5-6H2,1-4H3,(H,12,13)/t7-,8+/m1/s1
- InChI Key: HBFRNKXGNAOUDC-SFYZADRCSA-N
- SMILES: O(C(N[C@@H]1CN[C@H](C)C1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 200.152
- Monoisotopic Mass: 200.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.4
- XLogP3: 1.1
tert-butyl N-[(3S,5R)-5-methylpyrrolidin-3-yl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0507-1g |
(3S,5R)-(5-Methyl-pyrrolidin-3-yl)-carbamic acid tert-butyl ester |
181141-39-9 | 97% | 1g |
13399.07CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0507-5g |
(3S,5R)-(5-Methyl-pyrrolidin-3-yl)-carbamic acid tert-butyl ester |
181141-39-9 | 97% | 5g |
46896.74CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0507-500mg |
(3S,5R)-(5-Methyl-pyrrolidin-3-yl)-carbamic acid tert-butyl ester |
181141-39-9 | 97% | 500mg |
7123.56CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0507-250mg |
(3S,5R)-(5-Methyl-pyrrolidin-3-yl)-carbamic acid tert-butyl ester |
181141-39-9 | 97% | 250mg |
3985.8CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0507-100mg |
(3S,5R)-(5-Methyl-pyrrolidin-3-yl)-carbamic acid tert-butyl ester |
181141-39-9 | 97% | 100mg |
2416.92CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0507-50mg |
(3S,5R)-(5-Methyl-pyrrolidin-3-yl)-carbamic acid tert-butyl ester |
181141-39-9 | 97% | 50mg |
1636.72CNY | 2021-05-07 | |
| abcr | AB538296-250 mg |
(3S,5R)-(5-Methyl-pyrrolidin-3-yl)-carbamic acid t-butyl ester; . |
181141-39-9 | 250MG |
€828.00 | 2022-07-29 | ||
| abcr | AB538296-1 g |
(3S,5R)-(5-Methyl-pyrrolidin-3-yl)-carbamic acid t-butyl ester; . |
181141-39-9 | 1g |
€795.00 | 2022-07-29 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X21485-100mg |
tert-Butyl ((3S,5R)-5-methylpyrrolidin-3-yl)carbamate |
181141-39-9 | 97% | 100mg |
¥846.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X21485-1g |
tert-Butyl ((3S,5R)-5-methylpyrrolidin-3-yl)carbamate |
181141-39-9 | 97% | 1g |
¥3879.0 | 2024-07-18 |
tert-butyl N-[(3S,5R)-5-methylpyrrolidin-3-yl]carbamate Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
181141-39-9 (tert-butyl N-[(3S,5R)-5-methylpyrrolidin-3-yl]carbamate) Related Products
- 122536-77-0(tert-butyl N-[(3R)-pyrrolidin-3-yl]carbamate)
- 149649-58-1(tert-Butyl (Pyrrolidin-2-ylmethyl)carbamate)
- 1542710-01-9(tert-butyl N-(2-methylpyrrolidin-3-yl)carbamate)
- 139161-75-4(tert-butyl N-[(3S,5S)-5-methylpyrrolidin-3-yl]carbamate)
- 122536-76-9(tert-butyl N-[(3S)-pyrrolidin-3-yl]carbamate)
- 1374656-03-7(rac-tert-butyl N-(2R,3R)-2-methylpyrrolidin-3-ylcarbamate)
- 1428540-33-3((3S,5S)-(5-Methyl-pyrrolidin-3-yl)-carbamic acid tert-butyl ester)
- 161723-00-8((3R,4R)-tert-Butyl 3,4-diaminopyrrolidine-1-carboxylate)
- 873668-36-1(Carbamic acid, [(2S,3R)-2-(3-hydroxypropyl)-3-pyrrolidinyl]-,1,1-dimethylethyl ester)
- 719999-54-9(tert-butyl N-[(2R)-pyrrolidin-2-ylmethyl]carbamate)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent